Cas no 19405-95-9 (Carbamodithioic acid, dimethyl-, 2-naphthalenyl ester)

Carbamodithioic acid, dimethyl-, 2-naphthalenyl ester structure

19405-95-9 structure

Product Name:Carbamodithioic acid, dimethyl-, 2-naphthalenyl ester

CAS No:19405-95-9

Molecular Formula:C₁₃H₁₃NS₂

Molecular Weight:247.37902

CID:96036

PubChem ID:2752837

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Carbamodithioic acid, dimethyl-, 2-naphthalenyl ester Properties

Names and Identifiers

- Carbamodithioic acid, dimethyl-, 2-naphthalenyl ester
- naphthalen-2-yl N,N-dimethylcarbamodithioate
- DTXSID20372938
- AKOS004907738
- 19405-95-9
- InChIKey： WACWEJDBOFNXNT-UHFFFAOYSA-N
- Inchi： InChI=1S/C13H13NS2/c1-14(2)13(15)16-12-8-7-10-5-3-4-6-11(10)9-12/h3-9H,1-2H3
- SMILES： CN(C)C(SC1C=CC2C(=CC=CC=2)C=1)=S

Computed Properties

Exact Mass: 247.04909
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 247.04894177g/mol
Heavy Atom Count: 16
Complexity: 252
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.1
Topological Polar Surface Area: 60.6Å²

Experimental Properties

PSA: 3.24

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